Cas no 172753-37-6 (Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI))

• Product Name: Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI)
• CAS No: 172753-37-6
• MF: C₁₆H₃₀N₂OS
• MW: 298.487203121185
• CID: 228394
• PubChem ID: 3075189
• Update Time: 2025-04-19

Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI)
• 2,5-bis(piperidin-1-ylmethyl)thiolane 1-oxide
• Piperidine, 1,1'-((tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene))bis-, (2-alpha,5-alpha)-
• DTXSID10938204
• (2-alpha,5-alpha)-2,5-Di(piperidinomethyl)-1-thiacyclopentane-1-oxide
• 2,5-Bis[(piperidin-1-yl)methyl]-1lambda~4~-thiolan-1-one
• 172753-37-6

• Inchi： 1S/C16H30N2OS/c19-20-15(13-17-9-3-1-4-10-17)7-8-16(20)14-18-11-5-2-6-12-18/h15-16H,1-14H2
• InChI Key： LLYAHBPUPWRFHA-UHFFFAOYSA-N
• SMILES： S1(C(CN2CCCCC2)CCC1CN1CCCCC1)=O

Computed Properties

• Exact Mass: 298.2081
• Monoisotopic Mass: 298.20788476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 23.55